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An In-Depth Technical Guide to the Material Safety Data Sheet for 3-Chloro-N,4-
dimethylaniline hydrochloride

Introduction

For researchers and scientists in drug development, a thorough understanding of a
compound's safety profile is not merely a regulatory formality; it is the bedrock of responsible
innovation and laboratory safety. This guide provides a detailed examination of the Material
Safety Data Sheet (MSDS) for 3-Chloro-N,4-dimethylaniline hydrochloride (CAS No: 7745-
89-3). Moving beyond a simple recitation of data, this document synthesizes the available
information to offer practical insights into its handling, storage, and emergency management,
grounded in the compound's specific chemical and toxicological properties.

Chemical and Physical Identity

A precise understanding of a chemical's identity is the first step in a robust safety assessment.
3-Chloro-N,4-dimethylaniline hydrochloride is the hydrochloride salt of the parent
compound, 3-Chloro-4-methylaniline[1]. The addition of hydrochloric acid to form the salt
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generally increases water solubility, which can influence its absorption and environmental
mobility[2].

Nomenclature and Identifiers

o Systematic IUPAC Name: 3-chloro-4-methylaniline;hydrochloride[1]

e Common Synonyms: 3-Chloro-p-toluidine hydrochloride, Starlicide, DRC-1339[1]
e CAS Number: 7745-89-3[1]

e Molecular Formula: C7HeCI2N[1]

e Molecular Weight: 178.06 g/mol [1]

Physicochemical Properties

The physical state of this compound is typically a white to grey solid or powder, sometimes with
a mothball-like odor[1]. Its properties are critical for determining appropriate handling
procedures and predicting its behavior under various laboratory conditions.

Property Value Source
Physical State Solid, powder [1]
Melting Point 79 °F (for parent compound) [3]
N ) 468 to 471 °F (for parent
Boiling Point [3]
compound)

Solubility Slightly soluble in water [31[4]
Vapor Pressure 0.000105 mmHg [1]

Hazard Identification and Toxicological Profile

3-Chloro-N,4-dimethylaniline hydrochloride is classified as a hazardous substance. Its
toxicity is a primary concern, with exposure routes including ingestion, dermal contact, and
inhalation[1]. The hydrochloride form may present different or enhanced toxicological
characteristics compared to its parent base due to altered absorption rates.
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GHS Classification

The Globally Harmonized System (GHS) provides a standardized framework for

communicating hazard information. The following classifications have been reported for this

compound.

Hazard Class Category Hazard Statement Pictogram
o ] H302: Harmful if
Acute Toxicity, Oral Warning
swallowed
o ] H312: Harmful in
Acute Toxicity, Dermal ~ Warning ) ]
contact with skin
Acute Toxicity, ] H332: Harmful if
) Warning )
Inhalation inhaled
Skin ] H315: Causes skin
: o Warning N
Corrosion/Irritation irritation
Serious Eye ] H319: Causes serious
o Warning o
Damage/Irritation eye irritation
Specific Target Organ
o ) ] H335: May cause
Toxicity (Single Warning

Exposure)

respiratory irritation

Aquatic Hazard,

Chronic

Environment

H411: Toxic to aquatic
life with long lasting
effects

Source: PubChem, European Chemicals Agency (ECHA)[1][5]

Core Toxicological Effects

The primary toxicological concern associated with anilines and their derivatives is

methemoglobinemia[1][6]. This is a condition where the iron in hemoglobin is oxidized from the

ferrous (Fe2*) to the ferric (Fe3*) state, rendering it unable to bind and transport oxygen. This

leads to cyanosis (a blueish discoloration of the skin and lips), fatigue, and headachel[6].

Researchers must be vigilant for these symptoms as indicators of exposure.
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Additionally, the compound is a known dermatotoxin, causing skin burns and irritation upon
contact[1].

Risk Mitigation and Safe Handling Protocols

Given its toxic profile, a multi-layered approach to safety is essential, combining engineering
controls, personal protective equipment, and stringent hygiene practices.

Engineering Controls

The primary objective of engineering controls is to minimize exposure at the source.

o Ventilation: All handling of 3-Chloro-N,4-dimethylaniline hydrochloride should occur in a
well-ventilated area[7][8]. For weighing and preparing solutions, a certified chemical fume
hood is mandatory to prevent inhalation of dust or aerosols[9].

o Closed Systems: For larger-scale operations or repetitive tasks, the use of a closed system
is recommended to provide the highest level of containment[7][10].

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected based on the specific hazards.

e Eye and Face Protection: Chemical safety goggles that conform to OSHA 29 CFR 1910.133
or European Standard EN166 are required[2][11]. A face shield should be worn if there is a
risk of splashing.

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile or butyl rubber) and clothing
to prevent skin exposure[2][11]. Contaminated clothing should be removed immediately and
laundered before reuse[4][8].

» Respiratory Protection: If engineering controls are insufficient or during emergency
situations, a NIOSH/MSHA or European Standard EN 149 approved respirator with an
appropriate filter for organic vapors and particulates should be used[9][11].

Hygiene Measures
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e Wash hands thoroughly with soap and water after handling the compound and before eating,
drinking, or smoking[7][8][9].

e Do not allow contaminated work clothing to leave the laboratory.

o Ensure eyewash stations and safety showers are readily accessible and in close proximity to
the workstation[2][11].

Visualization of Chemical Structure and Emergency
Workflow

Visual aids are crucial for reinforcing safety protocols and understanding chemical identity.

Caption: 2D structure of 3-Chloro-N,4-dimethylaniline hydrochloride.
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Exposure Event Occurs
Route of Exposure

» y < R

Inhalation Skin Contact Eye Contact Ingestion

Immeediate First Aid Actions

Move to fresh air. Remove contaminated clothing immediately. Rinse cautiously with water for 15+ minutes. Rinse mouth.

Provide artificial respiration if not breathing. Wash skin with plenty of soap and water for 15+ minutes. Remove contact lenses if present and easy to do. DO NOT induce vomiting.

Seek Immediate Medical Attention
(Call POISON CENTER or doctor)

Click to download full resolution via product page
Caption: Emergency first aid workflow for exposure incidents.

Emergency Procedures and Spill Management

A rapid and correct response to emergencies can significantly mitigate harm.

First Aid Measures

¢ Inhalation: Remove the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical attention[4][12].
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» Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
thoroughly with soap and plenty of water for at least 15 minutes[4][10][12].

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if possible. Seek
immediate medical attention[4][12].

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Call a physician or poison
control center immediately[12][13].

Fire-Fighting Measures

While the compound itself is not highly flammable, it can decompose in a fire to produce toxic
and corrosive fumes, including nitrogen oxides (NOx), carbon monoxide (CO), and hydrogen
chloride gas[2][4].

» Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical powder,
or appropriate foam[4][10].

e Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with hazardous decomposition products[13].

Accidental Release Measures

» Personal Precautions: Evacuate unnecessary personnel. Wear appropriate PPE as
described in Section 3. Avoid breathing dust and prevent contact with skin and eyes[8][14].

e Containment and Cleanup: For solid spills, sweep up the material carefully to avoid
generating dust and place it into a suitable, labeled container for disposal[8][14]. Do not
allow the substance to enter drains or watercourses, as it is toxic to aquatic life[2][12].

Storage and Disposal

Proper storage and disposal are critical for maintaining laboratory safety and environmental
protection.

Storage Conditions
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» Store in a tightly closed container in a dry, cool, and well-ventilated place[7][8][10].

o Keep locked up and away from incompatible materials such as strong oxidizing agents,
acids, acid anhydrides, and chloroformates[2][7].

e The material may be light-sensitive or darken in color during storage; storing under an inert
atmosphere like nitrogen can be beneficial[2].

Disposal Considerations

o Disposal of this chemical must be in accordance with all applicable local, regional, and
national regulations.

« |t should be disposed of as hazardous waste. Contact a licensed professional waste disposal
service to dispose of this material[7][12].

e Do not allow the product to reach the sewage system or any water course due to its high
toxicity to aquatic organisms[12][15].
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¢ Apollo Scientific. 3,4-Dichloroaniline Safety Data Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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